Cas no 2229403-43-2 (3-(3-Bromo-4-methylthiophen-2-yl)azetidine)

• Product Name: 3-(3-Bromo-4-methylthiophen-2-yl)azetidine
• CAS No: 2229403-43-2
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 5759059
• PubChem ID: 165798284
• Update Time: 2025-05-23

3-(3-Bromo-4-methylthiophen-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1919541
• 2229403-43-2
• 3-(3-bromo-4-methylthiophen-2-yl)azetidine
• 3-(3-Bromo-4-methylthiophen-2-yl)azetidine

• Inchi： 1S/C8H10BrNS/c1-5-4-11-8(7(5)9)6-2-10-3-6/h4,6,10H,2-3H2,1H3
• InChI Key： XKHYUKKLSIRXGQ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1CNC1

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(3-Bromo-4-methylthiophen-2-yl)azetidine

Comprehensive Overview of 3-(3-Bromo-4-methylthiophen-2-yl)azetidine (CAS No. 2229403-43-2)

3-(3-Bromo-4-methylthiophen-2-yl)azetidine (CAS No. 2229403-43-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique azetidine ring fused with a bromo-substituted thiophene moiety, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other bioactive molecules, aligning with the growing demand for small-molecule therapeutics in precision medicine.

The structural uniqueness of 3-(3-Bromo-4-methylthiophen-2-yl)azetidine lies in its thiophene-azetidine hybrid scaffold, which offers excellent opportunities for structure-activity relationship (SAR) studies. With the rise of AI-driven drug design and high-throughput screening, this compound has become a focal point for virtual screening libraries. Its bromine atom serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are critical in modern medicinal chemistry.

Recent trends in green chemistry have also highlighted the importance of sustainable synthesis for compounds like 3-(3-Bromo-4-methylthiophen-2-yl)azetidine. Researchers are exploring catalytic methods and microwave-assisted synthesis to improve yield and reduce waste, addressing the pharmaceutical industry’s push toward environmentally friendly processes. Additionally, its potential applications in OLED materials and organic electronics have sparked interest due to the electron-rich thiophene unit, which enhances charge transport properties.

From a commercial perspective, the demand for custom synthesis of CAS No. 2229403-43-2 has increased, driven by contract research organizations (CROs) and academic labs focusing on fragment-based drug discovery. Analytical techniques such as HPLC purity testing and NMR characterization are essential for quality control, ensuring reproducibility in downstream applications. The compound’s stability under various conditions makes it suitable for long-term storage, a critical factor for research scalability.

In summary, 3-(3-Bromo-4-methylthiophen-2-yl)azetidine represents a versatile and high-value chemical entity with broad applicability in drug development, material science, and catalysis. Its combination of reactivity, structural diversity, and compatibility with modern synthetic methods positions it as a key player in next-generation research initiatives. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in targeted therapies and functional materials.